Cas no 1803762-91-5 (1-Bromo-3-(4-chloro-2-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-chloro-2-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1803762-91-5
• MF: C₁₀H₇BrClF₃O₂
• MW: 331.513592004776
• CID: 4979583
• Update Time: 2025-05-20

1-Bromo-3-(4-chloro-2-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-chloro-2-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H7BrClF3O2/c11-5-8(16)3-6-1-2-7(12)4-9(6)17-10(13,14)15/h1-2,4H,3,5H2
• InChI Key： LRHIOCQALCUVET-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1OC(F)(F)F)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(4-chloro-2-(trifluoromethoxy)phenyl)propan-2-one

1-Bromo-3-(4-Chloro-2-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1803762-91-5): An Overview

1-Bromo-3-(4-Chloro-2-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1803762-91-5) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. The compound's chemical formula is C₁₀H₈BrClF₃O₂, and it has a molecular weight of 306.52 g/mol.

The molecular structure of 1-Bromo-3-(4-Chloro-2-(trifluoromethoxy)phenyl)propan-2-one features a bromine atom, a chlorine atom, and a trifluoromethoxy group, which contribute to its unique chemical properties. The presence of these functional groups makes the compound highly reactive and suitable for a wide range of synthetic transformations. Recent studies have highlighted the importance of such functional groups in enhancing the pharmacological properties of compounds, particularly in the context of drug design and development.

In the realm of pharmaceutical research, 1-Bromo-3-(4-Chloro-2-(trifluoromethoxy)phenyl)propan-2-one has shown promise as an intermediate in the synthesis of novel drugs. The compound's reactivity and stability make it an attractive candidate for use in the development of new therapeutic agents. For instance, researchers have explored its potential in the synthesis of anti-cancer drugs, where the bromine and chlorine atoms can be selectively substituted to create compounds with enhanced biological activity.

The synthesis of 1-Bromo-3-(4-Chloro-2-(trifluoromethoxy)phenyl)propan-2-one involves several well-documented steps. One common approach involves the reaction of 4-chloro-2-trifluoromethoxybenzaldehyde with bromoacetyl bromide in the presence of a suitable base, followed by subsequent purification steps to obtain the desired product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Recent research findings have further elucidated the biological activities of 1-Bromo-3-(4-Chloro-2-(trifluoromethoxy)phenyl)propan-2-one and its derivatives. Studies have shown that compounds derived from this intermediate exhibit potent anti-inflammatory and anti-proliferative effects, making them potential candidates for treating various diseases such as cancer and inflammatory disorders. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of 1-Bromo-3-(4-Chloro-2-(trifluoromethoxy)phenyl)propan-2-one demonstrated significant cytotoxic activity against several cancer cell lines.

The safety profile of 1-Bromo-3-(4-Chloro-2-(trifluoromethoxy)phenyl)propan-2-one is an important consideration in its use as an intermediate in pharmaceutical research. While the compound is generally considered safe for laboratory use under controlled conditions, appropriate safety measures should be taken to handle it properly. Researchers should adhere to standard laboratory practices, including the use of personal protective equipment (PPE) and proper waste disposal procedures.

In conclusion, 1-Bromo-3-(4-Chloro-2-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1803762-91-5) is a valuable compound with significant potential in various areas of chemistry and pharmaceutical research. Its unique molecular structure and reactivity make it an attractive intermediate for the synthesis of novel drugs with enhanced biological activity. Ongoing research continues to explore its applications and optimize its use in drug discovery and development processes.